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Compound of Interest

Compound Name: Chloramine-B

Cat. No.: B1668639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of

Chloramine-B (sodium N-chloro-N-phenylbenzenesulfonamide). The information presented

herein is synthesized from available literature to support research, safety, and drug

development activities involving this compound. Due to a scarcity of detailed studies

specifically on Chloramine-B, this guide also draws upon data from the closely related and

more extensively studied compound, Chloramine-T, to infer analogous behaviors.

Overview of Thermal Stability
Chloramine-B is an organochlorine compound known for its use as a disinfectant and

oxidizing agent. While stable at ambient temperatures, it undergoes decomposition upon

heating, with the pathway and products being highly dependent on the presence of water. In its

anhydrous form, Chloramine-B can decompose violently and exothermically. One report

indicates explosive decomposition at 185°C[1]. The presence of water, even the water of

crystallization, significantly alters the decomposition process, leading to a different set of

products at lower temperatures.

Low-Temperature Decomposition in the Presence of
Water
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In the presence of water, Chloramine-B undergoes a milder decomposition at temperatures

below its explosive threshold. This process involves hydrolysis and subsequent reactions.

Decomposition Products
Studies on the low-temperature decomposition of Chloramine-B in an aqueous environment

have identified the following products[2]:

Gaseous Products:

Nitrogen (N₂)

Oxygen (O₂)

Solid Products:

Phenyl Sulfone

Benzenesulfonamide

Sodium Chloride (NaCl)[2]

If the water of crystallization is allowed to escape upon heating, the formation of these products

is minimal, and the remaining dehydrated solid becomes susceptible to the more violent high-

temperature decomposition[2].

Proposed Low-Temperature Decomposition Pathway
The following diagram illustrates the proposed pathway for the low-temperature, water-assisted

decomposition of Chloramine-B.
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Chloramine-B

Partial Hydrolysis

H₂O (Water)

NaOCl Benzenesulfonamide

Disproportionation Further Reactions

NaCl O₂ N₂ Phenyl Sulfone

Click to download full resolution via product page

Caption: Low-temperature decomposition of Chloramine-B with water.

High-Temperature Decomposition of Anhydrous
Chloramine-B
When heated in a dry state, Chloramine-B undergoes a more energetic decomposition. The

dehydrated solid is reported to undergo a violent, exothermic reaction, which can occur at

temperatures as low as 70°C if given sufficient time[2]. Upon burning, the vapor phase

becomes highly acidic[2].

Decomposition Products
Detailed product analysis from the high-temperature decomposition of anhydrous Chloramine-
B is not readily available in the literature. However, based on the structure of the molecule and

the acidic nature of the vapors, likely products include:
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Benzenesulfonamide derivatives

Chlorinated aromatic compounds

Oxides of sulfur and nitrogen

Sodium chloride

Proposed High-Temperature Decomposition Pathway
The high-temperature decomposition is likely a complex radical process. The initial step is the

homolytic cleavage of the N-Cl bond, which is the weakest bond in the molecule.
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Anhydrous Chloramine-B

N-Cl Bond Homolysis

Heat (≥70°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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